molecular formula C10H10N2O3S B8496511 2,2-dimethyl-6-nitro-2H-benzo[b][1,4]oxazine-3(4H)-thione

2,2-dimethyl-6-nitro-2H-benzo[b][1,4]oxazine-3(4H)-thione

Cat. No.: B8496511
M. Wt: 238.27 g/mol
InChI Key: OWNUZUGKSPVZST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-dimethyl-6-nitro-2H-benzo[b][1,4]oxazine-3(4H)-thione is a useful research compound. Its molecular formula is C10H10N2O3S and its molecular weight is 238.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O3S

Molecular Weight

238.27 g/mol

IUPAC Name

2,2-dimethyl-6-nitro-4H-1,4-benzoxazine-3-thione

InChI

InChI=1S/C10H10N2O3S/c1-10(2)9(16)11-7-5-6(12(13)14)3-4-8(7)15-10/h3-5H,1-2H3,(H,11,16)

InChI Key

OWNUZUGKSPVZST-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=S)NC2=C(O1)C=CC(=C2)[N+](=O)[O-])C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,2-Dimethyl-6-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one (3.4 g) and Lawesson's reagent (6.19 g, 1.0 eq.) were suspended in toluene (100 ml). The reaction mixture was refluxed for one hour. The mixture was then evaporated. The residue was purified by Combiflash chromatography (EtOAc in hexanes=0-100%) to give 2,2-dimethyl-6-nitro-2H-benzo[b][1,4]oxazine-3(4H)-thione (3 g, 82% yield).
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
6.19 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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